Cas no 2098082-76-7 (3-(3-(Fluoromethyl)pyrrolidin-1-yl)-3-oxopropanenitrile)

• Product name: 3-(3-(Fluoromethyl)pyrrolidin-1-yl)-3-oxopropanenitrile
• CAS No: 2098082-76-7
• MF: C₈H₁₁FN₂O
• MW: 170.184145212173
• CID: 5728285
• PubChem ID: 121201028

3-(3-(Fluoromethyl)pyrrolidin-1-yl)-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-[3-(fluoromethyl)pyrrolidin-1-yl]-3-oxopropanenitrile
• AKOS026709024
• F1907-4563
• 2098082-76-7
• 3-(3-(fluoromethyl)pyrrolidin-1-yl)-3-oxopropanenitrile
• 3-(3-(Fluoromethyl)pyrrolidin-1-yl)-3-oxopropanenitrile

• Inchi： 1S/C8H11FN2O/c9-5-7-2-4-11(6-7)8(12)1-3-10/h7H,1-2,4-6H2
• SMILES： FCC1CN(C(CC#N)=O)CC1

Computed Properties

• Exact Mass: 170.08554114g/mol
• Monoisotopic Mass: 170.08554114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.1Ų
• XLogP3: 0.3

Additional information on 3-(3-(Fluoromethyl)pyrrolidin-1-yl)-3-oxopropanenitrile

Research Briefing on 3-(3-(Fluoromethyl)pyrrolidin-1-yl)-3-oxopropanenitrile (CAS: 2098082-76-7)

In recent years, the compound 3-(3-(Fluoromethyl)pyrrolidin-1-yl)-3-oxopropanenitrile (CAS: 2098082-76-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluoromethyl-pyrrolidine scaffold, has shown promising potential in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. The presence of the fluoromethyl group enhances its metabolic stability and bioavailability, making it a valuable candidate for further investigation.

Recent studies have focused on the synthesis and pharmacological evaluation of 3-(3-(Fluoromethyl)pyrrolidin-1-yl)-3-oxopropanenitrile. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route for this compound, highlighting its scalability and high yield. The study also explored its inhibitory effects on specific kinases involved in inflammatory pathways, suggesting potential applications in treating autoimmune diseases. The compound's ability to cross the blood-brain barrier was also noted, opening avenues for central nervous system (CNS) drug development.

Another key area of research involves the structural optimization of 3-(3-(Fluoromethyl)pyrrolidin-1-yl)-3-oxopropanenitrile to improve its selectivity and potency. Computational modeling and structure-activity relationship (SAR) studies have identified critical interactions between the compound and its target proteins. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated that subtle modifications to the pyrrolidine ring could significantly enhance binding affinity while reducing off-target effects. These findings underscore the compound's versatility as a scaffold for designing next-generation therapeutics.

In addition to its therapeutic potential, 3-(3-(Fluoromethyl)pyrrolidin-1-yl)-3-oxopropanenitrile has been investigated for its role in chemical biology tools. Its fluoromethyl group allows for easy incorporation into probes for imaging and target identification. A recent preprint on ChemRxiv described its use in photoaffinity labeling experiments to map protein-ligand interactions in live cells. This application highlights the compound's utility beyond traditional drug discovery, contributing to fundamental biological research.

Despite these advancements, challenges remain in the clinical translation of 3-(3-(Fluoromethyl)pyrrolidin-1-yl)-3-oxopropanenitrile. Pharmacokinetic studies indicate that while the compound exhibits favorable absorption and distribution properties, its metabolism in vivo requires further characterization. Ongoing research aims to address these gaps, with a focus on optimizing dosing regimens and minimizing potential toxicity. Collaborative efforts between academia and industry are expected to accelerate progress in this area.

In conclusion, 3-(3-(Fluoromethyl)pyrrolidin-1-yl)-3-oxopropanenitrile represents a promising scaffold in chemical biology and drug discovery. Its unique structural features and diverse applications make it a subject of intense research. Future studies will likely explore its potential in targeted therapies, imaging, and beyond, solidifying its place in the pharmaceutical landscape. Researchers are encouraged to monitor upcoming publications and clinical trials for further insights into this versatile compound.